(S)-1-(4-Bromo-3-fluorophenyl)ethanamine hydrochloride

• IUPAC Name: (1S)-1-(4-bromo-3-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H9BrFN.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key: BLXILKBUBMZCET-JEDNCBNOSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)Br)F)N.Cl
• Isomeric SMILES: C[C@@H](C1=CC(=C(C=C1)Br)F)N.Cl
• Molecular Formula: C8H10BrClFN
• Molecular Weight: 254.53 g/mol
• CAS RN: 2109874-10-2

Description

(S)-1-(4-Bromo-3-fluorophenyl)ethanamine hydrochloride, also known as S-BFE, is an organic compound with a wide range of applications in scientific research. It is a chiral compound, meaning it exists in two non-superimposable mirror images, and is used in the synthesis of a variety of compounds due to its unique properties. In

Scientific Research Applications

Synthesis and Metabolic Studies

• A study on the in vivo metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a compound with a related structure, in rats identified multiple metabolites, suggesting complex metabolic pathways that could be relevant for similar compounds (Kanamori et al., 2002).

Synthetic Methodologies

• The synthesis of 2-bromo-[1-14C]ethanamine hydrobromide from ethan-1-01-2-amine hydrochloride was reported, highlighting a method that could potentially be adapted for the synthesis of related compounds (Bach & Bridges, 1982).
• Another study described an efficient stereoselective synthesis of Aprepitant, an NK(1) receptor antagonist, demonstrating the application of crystallization-induced diastereoselective transformation in the synthesis of complex molecules, which may inspire methodologies for synthesizing related compounds (Brands et al., 2003).

Pharmacological and Biochemical Applications

• Research on a new group of class III antiarrhythmic drugs derived from piperidyl-4-ethane, including compounds with similar pharmacophores, highlighted their potential in clinical applications (Глушков et al., 2011).
• The study on the identification and synthesis of impurities formed during the preparation of Prasugrel Hydrochloride provided insights into the synthetic challenges and analytical techniques relevant to pharmaceutical chemistry, which could be applicable to related compounds (Sastry, 2013).